3-Furoic Acid
3-Furoic Acid
3-Furoic acid, also known as 3-carboxyfuran or 3-furoate, belongs to the class of organic compounds known as furoic acids. These are organic compounds containing a furoic acid moiety, with a structure characterized by a furan ring bearing a carboxylic acid group at the C2 or C3 carbon atom. 3-Furoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 3-furoic acid is primarily located in the cytoplasm. 3-Furoic acid is also a parent compound for other transformation products, including but not limited to, N-[(2-bromo-3-phenylprop-2-enylidene)amino]-2, 5-dimethyl-3-furancarboxamide, 2-methyl-N-[(5-methyl-2-furanyl)methylideneamino]-3-furancarboxamide, and 2, 5-dimethyl-N-[(phenylmethylene)amino]-3-furancarboxamide.
3-furoic acid is a furoic acid carrying the carboxy group at position 3. It has a role as a human metabolite. It is a conjugate acid of a 3-furoate.
3-furoic acid is a furoic acid carrying the carboxy group at position 3. It has a role as a human metabolite. It is a conjugate acid of a 3-furoate.
Brand Name:
Vulcanchem
CAS No.:
488-93-7
VCID:
VC0149116
InChI:
InChI=1S/C5H4O3/c6-5(7)4-1-2-8-3-4/h1-3H,(H,6,7)
SMILES:
C1=COC=C1C(=O)O
Molecular Formula:
C5H4O3
Molecular Weight:
112.08 g/mol
3-Furoic Acid
CAS No.: 488-93-7
Reference Standards
VCID: VC0149116
Molecular Formula: C5H4O3
Molecular Weight: 112.08 g/mol
| CAS No. | 488-93-7 |
|---|---|
| Product Name | 3-Furoic Acid |
| Molecular Formula | C5H4O3 |
| Molecular Weight | 112.08 g/mol |
| IUPAC Name | furan-3-carboxylic acid |
| Standard InChI | InChI=1S/C5H4O3/c6-5(7)4-1-2-8-3-4/h1-3H,(H,6,7) |
| Standard InChIKey | IHCCAYCGZOLTEU-UHFFFAOYSA-N |
| SMILES | C1=COC=C1C(=O)O |
| Canonical SMILES | C1=COC=C1C(=O)O |
| Appearance | Powder |
| Melting Point | 122.5 °C 120-122°C |
| Physical Description | Solid |
| Description | 3-Furoic acid, also known as 3-carboxyfuran or 3-furoate, belongs to the class of organic compounds known as furoic acids. These are organic compounds containing a furoic acid moiety, with a structure characterized by a furan ring bearing a carboxylic acid group at the C2 or C3 carbon atom. 3-Furoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 3-furoic acid is primarily located in the cytoplasm. 3-Furoic acid is also a parent compound for other transformation products, including but not limited to, N-[(2-bromo-3-phenylprop-2-enylidene)amino]-2, 5-dimethyl-3-furancarboxamide, 2-methyl-N-[(5-methyl-2-furanyl)methylideneamino]-3-furancarboxamide, and 2, 5-dimethyl-N-[(phenylmethylene)amino]-3-furancarboxamide. 3-furoic acid is a furoic acid carrying the carboxy group at position 3. It has a role as a human metabolite. It is a conjugate acid of a 3-furoate. |
| Solubility | 64 mg/mL |
| Synonyms | 3-Furancarboxylic Acid; 3-Carboxyfuran; 3-Furanoic Acid; NSC 349941 |
| PubChem Compound | 10268 |
| Last Modified | Nov 11 2021 |
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